

Phoxim vs. Ivermectin: A Comparative Guide for the Control of Sarcoptic Mange

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Sebacil*
CAS No.: *96-01-5*
Cat. No.: *B1204395*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Sarcoptic mange, a highly contagious parasitic skin disease caused by the mite *Sarcoptes scabiei*, poses a significant threat to the health and welfare of various animal species, leading to substantial economic losses in livestock production. Effective control of this ectoparasite relies on the use of acaricides, with organophosphates and macrocyclic lactones being two major classes of compounds employed. This guide provides an objective comparison of two prominent representatives from these classes: phoxim, an organophosphate, and ivermectin, a macrocyclic lactone, for the treatment of sarcoptic mange.

Executive Summary

Both phoxim and ivermectin are effective in controlling sarcoptic mange; however, they differ significantly in their mode of administration, mechanism of action, and application protocols. Ivermectin, available in injectable and in-feed formulations, offers systemic activity, while phoxim is a topical acaricide applied as a spray or pour-on. The choice between these two compounds may depend on the specific needs of the control program, the severity of the infestation, and the practicalities of administration in a given setting.

Mechanism of Action

The differing modes of action of phoxim and ivermectin are fundamental to understanding their application in sarcoptic mange control.

Phoxim, as an organophosphate insecticide, acts as a cholinesterase inhibitor.^[1] By inhibiting the enzyme acetylcholinesterase in the synaptic cleft of the mite's nervous system, phoxim leads to an accumulation of the neurotransmitter acetylcholine. This results in continuous nerve stimulation, paralysis, and ultimately, the death of the mite.

Ivermectin, a macrocyclic lactone, targets the nervous system of invertebrates by a different mechanism. It binds to glutamate-gated chloride ion channels, which are unique to invertebrates. This binding increases the permeability of the cell membrane to chloride ions, leading to hyperpolarization of the nerve and muscle cells. The result is flaccid paralysis and death of the *Sarcoptes scabiei* mite.

Figure 1: Comparative Mechanism of Action

Comparative Efficacy from Clinical Trials

Direct comparative clinical trials between phoxim and ivermectin for sarcoptic mange are limited. However, a study by Jacobson et al. (1999) in Sweden evaluated eradication programs for *Sarcoptes scabiei* var. *suis* in four pig herds, utilizing either ivermectin or phoxim.^{[2][3]} This study provides valuable insights into the clinical application and effectiveness of both acaricides in a herd health context.

Table 1: Summary of a Comparative Eradication Program in Pigs^{[2][3]}

Feature	Herd B (Ivermectin)	Herd C (Phoxim)	Herd D (Ivermectin/Phoxim)
Acaricide	Ivermectin (injection)	Phoxim (topical)	Ivermectin & Phoxim
Treatment Protocol	Two treatments	Two treatments	Three treatments
Treatment Interval	7-12 days	7-12 days	7-12 days
Environmental Disinfection	No	No	No
Monitoring	Skin scrapings, ELISA for serum antibodies	Skin scrapings, ELISA for serum antibodies	Skin scrapings, ELISA for serum antibodies
Outcome	Successful eradication	Successful eradication	Successful eradication

The study concluded that simplified eradication programs, without environmental disinfection, using either ivermectin or phoxim, were successful.^{[2][3]} The success of these programs was monitored by a continuous decrease in serum antibody levels against *S. scabiei* and the absence of live mites in skin scrapings.^{[2][3]}

While this study demonstrates the effectiveness of both drugs in an eradication program, it does not provide a direct comparison of their speed of action or efficacy on individual animal clinical signs. To further compare their performance, data from separate clinical trials are summarized below.

Ivermectin Efficacy Data

Numerous studies have demonstrated the high efficacy of ivermectin against sarcoptic mange in pigs and dogs.

Table 2: Efficacy of Ivermectin in the Treatment of Sarcoptic Mange in Pigs

Study	Animal	Formulation & Dose	Treatment Protocol	Efficacy
Soll & Smith (1987)[4][5]	146 commercial pigs	300 µg/kg, subcutaneous injection	Single dose	No mites recovered from treated pigs on days 28 and 42.
Seaman et al. (1993)[6]	Swine	300 µg/kg, subcutaneous injection	Single dose	Significantly fewer mites in treated pigs up to day 56 post-treatment.
Vercruysse & Smets	Pigs	300 µg/kg, subcutaneous injection	Single dose	100% cure rate in 6 out of 8 studies; >99% mite reduction in the remaining 2. [7]
Vercruysse & Smets	Pigs	100 µg/kg/day, in-feed	7 consecutive days	100% cure rate in 8 trials.[7]

Phoxim Efficacy Data

Phoxim is a widely used topical organophosphate for the control of ectoparasites, including mites, in various livestock species.[1] It is available as a pour-on or spray formulation.[8]

Table 3: Efficacy of Phoxim in the Treatment of Mites


Study	Animal	Mite Species	Formulation & Dose	Treatment Protocol	Efficacy
Meyer-Kühling et al. (2007)	Laying hens	Dermanyssus gallinae (Poultry Red Mite)	2000 ppm spray	Two treatments, 7 days apart	>99% efficacy from day 7 to day 49.
MSD Vet Manual	Pigs	Sarcoptes scabiei var. suis	Phosmet spray (related organophosphate)	Single treatment, can be repeated after 14 days	A single treatment is usually effective. ^[9]

Note: Data on the clinical efficacy of phoxim specifically for sarcoptic mange in pigs with mite count reduction percentages from controlled clinical trials is less readily available in the searched literature compared to ivermectin.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of typical experimental protocols for evaluating the efficacy of phoxim and ivermectin.

In-Vivo Efficacy Trial Protocol



[Click to download full resolution via product page](#)

Figure 2: Workflow of a Comparative In-Vivo Efficacy Trial

1. Animal Selection and Diagnosis:

- **Species:** The study should be conducted on the target species (e.g., pigs, dogs) naturally infested with *Sarcoptes scabiei*.

- Inclusion Criteria: Animals must have clinical signs of sarcoptic mange (e.g., pruritus, alopecia, crusty lesions) and a confirmed diagnosis through microscopic identification of *S. scabiei* mites, eggs, or fecal pellets from deep skin scrapings.
- Exclusion Criteria: Animals with other dermatological conditions or those who have received recent acaricidal treatment are typically excluded.

2. Treatment Groups and Administration:

- Animals are randomly allocated to different treatment groups, including a negative control group (placebo or no treatment).
- Phoxim Group: Administered topically as a pour-on or spray at the manufacturer's recommended concentration and volume. The treatment may be repeated after a specified interval (e.g., 14 days).^[1]
- Ivermectin Group: Administered, for example, as a subcutaneous injection at a standard dose (e.g., 300 µg/kg body weight).^{[4][6]} Treatment may be a single dose or repeated.

3. Efficacy Evaluation:

- Mite Counts: Deep skin scrapings are performed from the same body sites at baseline and at regular intervals post-treatment (e.g., days 14, 28, 42, 56). The number of live mites is counted under a microscope.
- Clinical Assessment: The severity of skin lesions and pruritus is scored using a standardized grading system at each evaluation point.
- Serology: Blood samples can be collected to measure the level of antibodies against *S. scabiei* using an ELISA, which can indicate the presence of an active infestation and the response to treatment.^{[2][3]}

4. Statistical Analysis:

- The data on mite counts and clinical scores are statistically analyzed to compare the efficacy of the treatments between the groups and over time.

Conclusion

Both phoxim and ivermectin are potent acaricides for the control of sarcoptic mange. Ivermectin's systemic action and availability in various formulations, including long-acting injectables and in-feed preparations, offer convenience and high efficacy. Phoxim, as a topical agent, provides an alternative with a different mode of action, which can be valuable in resistance management strategies.

The selection of either phoxim or ivermectin should be based on a comprehensive evaluation of the specific clinical situation, the target animal species, the scale of the infestation, and logistical considerations for treatment administration. For professionals in drug development, the distinct mechanisms of action of organophosphates and macrocyclic lactones continue to offer avenues for the development of novel and synergistic approaches to combat sarcoptic mange effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. ema.europa.eu [ema.europa.eu]
- 2. The efficacy of simplified eradication strategies against sarcoptic mange mite infections in swine herds monitored by an ELISA - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Efficacy of ivermectin against the pig mange mite *Sarcoptes scabiei* var. *suis* - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. journals.co.za [journals.co.za]
- 6. Treatment with ivermectin of sarcoptic mange in pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. thepigsite.com [thepigsite.com]
- 8. fao.org [fao.org]
- 9. Mange in Pigs - Integumentary System - MSD Veterinary Manual [msdvetmanual.com]

- To cite this document: BenchChem. [Phoxim vs. Ivermectin: A Comparative Guide for the Control of Sarcoptic Mange]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1204395/docs#phoxim-vs-ivermectin-a-comparative-guide-for-the-control-of-sarcoptic-mange\]](https://www.benchchem.com/product/b1204395/docs#phoxim-vs-ivermectin-a-comparative-guide-for-the-control-of-sarcoptic-mange)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)